Cas no 2034552-79-7 (2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride)

• Product Name: 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride
• CAS No: 2034552-79-7
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 5338915
• Update Time: 2025-10-30

2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-(hydroxymethyl)piperidin-1-yl)isonicotinonitrile hydrochloride
• 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile;hydrochloride
• 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride

• Inchi： 1S/C12H15N3O.ClH/c13-8-11-1-4-14-12(7-11)15-5-2-10(9-16)3-6-15;/h1,4,7,10,16H,2-3,5-6,9H2;1H
• InChI Key： RIGVQMHNUGASRW-UHFFFAOYSA-N
• SMILES： Cl.OCC1CCN(C2C=C(C#N)C=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Topological Polar Surface Area: 60.2

Additional information on 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride

Introduction to 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride (CAS No. 2034552-79-7)

2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride, identified by its CAS number 2034552-79-7, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydroxymethyl and piperidin-1-yl functional groups makes it a versatile scaffold for designing novel therapeutic agents.

The compound's structure consists of a pyridine core substituted with a nitrile group at the 4-position and a piperidine ring linked through a hydroxymethyl moiety at the 1-position. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for various chemical modifications. Such structural features are often exploited in medicinal chemistry to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. The unique architecture of 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride makes it an attractive candidate for designing PPI modulators. Studies have shown that compounds with similar scaffolds can effectively disrupt aberrant protein interactions involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that phosphorylate other proteins, thereby regulating a wide array of cellular processes. Dysregulation of kinase activity is implicated in various diseases, making them attractive therapeutic targets. The nitrile group in the pyridine ring can serve as a hydrogen bond acceptor, while the hydroxymethyl and piperidin-1-yl groups can interact with specific residues in the kinase active site. This dual interaction pattern could lead to high selectivity and potency against target kinases.

Recent advances in computational chemistry have enabled the rational design of kinase inhibitors with improved pharmacokinetic profiles. Molecular docking studies have been performed using 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride as a lead compound. These studies suggest that it can bind tightly to the ATP-binding pocket of several kinases, including those involved in oncogenesis. The predicted binding affinities and interaction modes provide valuable insights for further optimization.

In addition to its potential as a kinase inhibitor, this compound has shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory processes are mediated by complex signaling pathways involving multiple proteins and enzymes. The ability of 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride to modulate these pathways could lead to novel therapeutic strategies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. The development of efficient synthetic routes is crucial for scaling up production and making the compound more accessible for further research.

Evaluation of the pharmacological properties of 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its binding affinity to target proteins, enzyme inhibition assays, and cell-based assays to evaluate its biological activity. In vivo studies have provided insights into its distribution, metabolism, and excretion (ADME) properties, which are critical for determining its suitability for clinical development.

The safety profile of this compound is another important consideration. Preliminary toxicology studies have been conducted to assess its acute toxicity, repeated dose toxicity, and potential long-term effects. These studies are essential for ensuring that the compound is safe for human use before advancing to clinical trials. Any adverse effects observed during these studies would guide further optimization efforts to improve safety without compromising efficacy.

The future prospects of 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this field. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, new derivatives with enhanced properties can be developed.

In conclusion, 2-[4-(hydroxymethyl)piperidin-1-yl]pyridine-4-carbonitrile hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents with potential applications in oncology, inflammation, and other areas of medicine. Continued research and development efforts will likely uncover even greater therapeutic possibilities for this promising compound.